Cas no 50462-40-3 (4,5-Thiepanedione,3,3,6,6-tetramethyl-, 1,1-dioxide)

• Product Name: 4,5-Thiepanedione,3,3,6,6-tetramethyl-, 1,1-dioxide
• CAS No: 50462-40-3
• MF: C₁₀H₁₆O₄S
• MW: 232.296642303467
• CID: 380006
• PubChem ID: 287563
• Update Time: 2025-04-19

4,5-Thiepanedione,3,3,6,6-tetramethyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4,5-Thiepanedione,3,3,6,6-tetramethyl-, 1,1-dioxide
• 3,3,6,6-Tetramethyl-4,5-thiepanedione 1,1-dioxide
• NSC666686
• NSC-147618
• DTXSID20964695
• NSC-666686
• SCHEMBL10978677
• 3,3,6,6-Tetramethyl-1lambda~6~-thiepane-1,1,4,5-tetrone
• 50462-40-3
• 3,3,6,6-tetramethyl-1,1-dioxo-thiepane-4,5-dione
• NSC147618

• Inchi： 1S/C10H16O4S/c1-9(2)5-15(13,14)6-10(3,4)8(12)7(9)11/h5-6H2,1-4H3
• InChI Key： IPNVHWMQWHXLGZ-UHFFFAOYSA-N
• SMILES： S1(CC(C)(C)C(C(C(C)(C)C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 232.07698
• Monoisotopic Mass: 232.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• Density: 1.158
• Boiling Point: 390.5°C at 760 mmHg
• Flash Point: 233.4°C
• Refractive Index: 1.464
• PSA: 68.28
• LogP: 1.68620